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Introduction:

The NSD2 (Nuclear Receptor Binding SET Domain Protein 2), also known as MMSET or
WHSCL1, is a histone methyltransferase frequently implicated in various cancers, including
multiple myeloma.[1][2] The PWWP domain of NSD2 plays a crucial role in chromatin binding
by recognizing methylated histone tails, specifically H3K36me2.[1][2] This interaction is critical
for the localization and enzymatic activity of NSD2.[1] MR837 is a small molecule antagonist
that targets the PWWP1 domain of NSD2, disrupting its interaction with H3K36me2.[2][3][4]
This application note provides a detailed protocol for an AlphaScreen (Amplified Luminescent
Proximity Homogeneous Assay) assay to quantify the inhibitory effect of MR837 on the NSD2-
PWWP1 and H3K36me2 interaction.

AlphaScreen is a bead-based assay technology that enables the study of biomolecular
interactions in a microplate format.[5][6] The assay relies on the proximity of two types of
beads: a Donor bead and an Acceptor bead. When these beads are brought close together by
a biological interaction, a cascade of chemical reactions is initiated upon excitation, resulting in
a luminescent signal.[5][7][8] In this assay, the interaction between biotinylated H3K36me2
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peptide and GST-tagged NSD2-PWWP1 brings the Streptavidin-coated Donor beads and anti-

GST Acceptor beads into proximity, generating a signal. MR837, as an inhibitor, will disrupt this
interaction, leading to a decrease in the AlphaScreen signal.

Signaling Pathway Diagram:

1. Add 5 pL of MR837/
DMSO Control to Wells

(2. Add 5 pL of GST—NSDZ-PWWPZD

l

G,. Add 5 pL of Biotin-H3K36me2)

MR837 l
(Inhibitor)

4. Incubate for 30 min at Ra

'

5. Add 10 pL of AlphaScreen
Bead Mix (Donor + Acceptor)

nhibition

at RT in the Dark

Binding CS Incubate for 60 mirD

H3 Tall

7. Read Plate on
AlphaScreen-compatible Reader

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b6590847/docs?utm_src=pdf-body#application-notes-mr837-alphascreen-protocol-for-investigating-nsd2-pwwp1-interaction
https://www.benchchem.com/product/b6590847/docs?utm_src=pdf-body-img#application-notes-mr837-alphascreen-protocol-for-investigating-nsd2-pwwp1-interaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6590847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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